Cas no 2228227-86-7 (2-amino-1-(1-ethenyl-1H-pyrazol-4-yl)ethan-1-one)

• Product Name: 2-amino-1-(1-ethenyl-1H-pyrazol-4-yl)ethan-1-one
• CAS No: 2228227-86-7
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 6121287
• PubChem ID: 165864189
• Update Time: 2023-12-27

2-amino-1-(1-ethenyl-1H-pyrazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-ethenyl-1H-pyrazol-4-yl)ethan-1-one
• 2228227-86-7
• EN300-1730519

• Inchi： 1S/C7H9N3O/c1-2-10-5-6(4-9-10)7(11)3-8/h2,4-5H,1,3,8H2
• InChI Key： KNTXCQHSKRNTAI-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.9Ų